N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(thiophene-2-carboxamido)oxazole-4-carboxamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(thiophene-2-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C13H11N5O3S3/c1-2-22-13-18-17-12(24-13)16-9(19)7-6-21-11(14-7)15-10(20)8-4-3-5-23-8/h3-6H,2H2,1H3,(H,14,15,20)(H,16,17,19)
• InChI Key: GRSYHDANWPKBIA-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2=COC(=N2)NC(=O)C3=CC=CS3
• Molecular Formula: C13H11N5O3S3
• Molecular Weight: 381.5 g/mol

Description

N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(thiophene-2-carboxamido)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C13H11N5O3S3 and its molecular weight is 381.44. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis of Hybrid Molecules

A study by Başoğlu et al. (2013) explored the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, investigating their biological activities, including antimicrobial, antilipase, and antiurease activities. While not directly mentioning the specific compound , this research highlights the interest in developing novel antimicrobial agents through the synthesis of hybrid molecules, potentially applicable to similar compounds (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Synthesis of Efficient Color-Tunable Fluorophores

Witalewska et al. (2019) reported on the use of N-ethoxycarbonylpyrene- and perylene thioamides as building blocks for synthesizing fluorescent dyes. These dyes display fluorescence across a wide spectrum, indicating the potential for such compounds to be used in developing new fluorescent materials for various applications, including biological imaging and sensors (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).

Anticancer Activity of Thiazole and Thiadiazole Derivatives

Gomha et al. (2017) synthesized a novel series of pharmacophores containing the thiazole moiety, evaluating them as potent anticancer agents. Their work demonstrates the ongoing research into heterocyclic compounds, like thiazoles and thiadiazoles, for potential therapeutic applications, particularly in oncology (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).

Insecticidal Assessment Against Cotton Leafworm

Fadda et al. (2017) utilized 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide as a precursor for synthesizing various heterocycles, assessing their insecticidal activities against the cotton leafworm, Spodoptera littoralis. This study points to the potential use of thiadiazole derivatives in agricultural pest management (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).